Cas no 1465714-93-5 (N-({1-[(2-chlorophenyl)methyl]piperidin-4-yl}methyl)-4-(dimethylamino)but-2-enamide)

• Product Name: N-({1-[(2-chlorophenyl)methyl]piperidin-4-yl}methyl)-4-(dimethylamino)but-2-enamide
• CAS No: 1465714-93-5
• MF: C₁₉H₂₈ClN₃O
• MW: 349.89812374115
• CID: 6033979
• PubChem ID: 84584382
• Update Time: 2025-06-10

N-({1-[(2-chlorophenyl)methyl]piperidin-4-yl}methyl)-4-(dimethylamino)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26578099
• Z1240150716
• 1465714-93-5
• N-({1-[(2-chlorophenyl)methyl]piperidin-4-yl}methyl)-4-(dimethylamino)but-2-enamide

• Inchi： 1S/C19H28ClN3O/c1-22(2)11-5-8-19(24)21-14-16-9-12-23(13-10-16)15-17-6-3-4-7-18(17)20/h3-8,16H,9-15H2,1-2H3,(H,21,24)/b8-5+
• InChI Key： USDYWACAHVPLMJ-VMPITWQZSA-N
• SMILES： ClC1C=CC=CC=1CN1CCC(CNC(/C=C/CN(C)C)=O)CC1

Computed Properties

• Exact Mass: 349.1920902g/mol
• Monoisotopic Mass: 349.1920902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 35.6Ų

Additional information on N-({1-[(2-chlorophenyl)methyl]piperidin-4-yl}methyl)-4-(dimethylamino)but-2-enamide

Introduction to N-({1-[(2-chlorophenyl)methyl]piperidin-4-yl}methyl)-4-(dimethylamino)but-2-enamide (CAS No. 1465714-93-5)

N-({1-[(2-chlorophenyl)methyl]piperidin-4-yl}methyl)-4-(dimethylamino)but-2-enamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 1465714-93-5, belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study in medicinal chemistry. The presence of multiple functional groups, including piperidine, chlorophenyl, and dimethylamino, contributes to its intricate chemical profile and opens up diverse avenues for exploration in drug discovery.

The structure of N-({1-[(2-chlorophenyl)methyl]piperidin-4-yl}methyl)-4-(dimethylamino)but-2-enamide is characterized by a central piperidine ring substituted with a chlorophenylmethyl group and an amide moiety linked to a but-2-enyl chain. The dimethylamino group at the terminal position of the but-2-enyl chain introduces basicity and reactivity, which are crucial for interactions with biological targets. This structural arrangement not only imparts unique electronic properties but also suggests potential applications in modulating various biological pathways.

In recent years, there has been a growing interest in developing small-molecule inhibitors that target specific enzymes and receptors involved in disease mechanisms. The N-(1-{[2-chlorophenyl)methyl]piperidin-4-yl}methyl)-4-(dimethylamino)but-2-enamide compound has been investigated for its potential role in inhibiting key enzymes associated with inflammation and cancer. Preliminary studies have shown that this molecule can interact with proteins involved in signal transduction, thereby modulating cellular responses. The ability to modulate these pathways makes it a promising candidate for further development into therapeutic agents.

The synthesis of N-(1-{[2-chlorophenyl)methyl]piperidin-4-yl}methyl)-4-(dimethylamino)but-2-enamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the piperidine derivative, followed by functionalization with the chlorophenylmethyl group and the amide bond formation. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are employed to achieve the desired structure with minimal side reactions.

One of the most compelling aspects of this compound is its potential application in neurological disorders. The piperidine ring is a common motif in many drugs that target central nervous system (CNS) receptors, including dopamine and serotonin receptors. The presence of the chlorophenyl group further enhances its affinity for these receptors, making it a candidate for treating conditions such as depression, anxiety, and neurodegenerative diseases. Current research is focused on understanding how this molecule interacts with these receptors at a molecular level to identify potential therapeutic benefits.

Another area of interest is the compound's role in anti-inflammatory therapies. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular disorders. Studies have indicated that the N-(1-{[2-chlorophenyl)methyl]piperidin-4-yl}methyl)-4-(dimethylamino)but-2-enamide can inhibit inflammatory pathways by modulating key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are responsible for producing prostaglandins and leukotrienes, which are major mediators of inflammation. By inhibiting their activity, this compound may offer a novel approach to managing inflammatory conditions.

The pharmacokinetic properties of N-(1-{[2-chlorophenyl)methyl]piperidin-4-yl}methyl)-4-(dimethylamino)but-2-enamide are also under investigation to ensure its suitability for clinical use. Factors such as solubility, stability, bioavailability, and metabolic clearance rates are critical determinants of a drug's efficacy and safety. Preliminary pharmacokinetic studies suggest that this compound exhibits reasonable solubility in water and organic solvents, which facilitates formulation development. Additionally, its stability under various conditions makes it a promising candidate for further preclinical testing.

In conclusion, N-(1-{[2-chlorophenyl)methyl]piperidin-4-yl}methyl)-4-(dimethyiamino)butane amide (CAS No. 1465714 - 93 - 5) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structure and functional groups make it an attractive candidate for further research in areas such as neurological disorders, anti-inflammatory therapies, and enzyme inhibition. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in developing novel therapeutics that address unmet medical needs.